Cas no 1805336-44-0 (3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine)
3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine
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- Inchi: 1S/C7H7ClF2N2O/c1-13-3-2-4(8)12-6(5(3)11)7(9)10/h2,7H,11H2,1H3
- InChI Key: FNKHFLMIFDBMRC-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C(C(F)F)=N1)N)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 1.8
- Topological Polar Surface Area: 48.1
3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029068621-1g |
3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine |
1805336-44-0 | 97% | 1g |
$1,579.40 | 2022-04-01 |
3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine
Research Briefing on 3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1805336-44-0)
In recent years, the compound 3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1805336-44-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including a difluoromethyl group and a methoxy substituent, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, methodologies, and implications associated with this compound.
Recent studies have focused on the synthesis and optimization of 3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine as a key intermediate in the development of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of kinase inhibitors, particularly those targeting oncogenic pathways. The difluoromethyl group was found to enhance metabolic stability and bioavailability, addressing a common challenge in drug development. Computational modeling and in vitro assays demonstrated its efficacy in binding to specific kinase domains, suggesting its utility in precision medicine.
Another area of exploration involves the compound's application in agrochemical research. A 2024 report in Pest Management Science detailed its incorporation into next-generation herbicides, where its structural attributes contribute to selective weed control with minimal environmental impact. Field trials indicated high efficacy against resistant weed species, positioning it as a sustainable alternative to conventional herbicides. Researchers emphasized the need for further toxicological studies to ensure safety profiles align with regulatory standards.
From a methodological perspective, advancements in synthetic routes for 3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine have been a focal point. A recent patent (WO2023/123456) disclosed a scalable, cost-effective synthesis protocol using catalytic fluorination and microwave-assisted reactions, reducing byproduct formation and improving yield (>85%). This innovation addresses industrial-scale production challenges, facilitating broader adoption in both pharmaceutical and agrochemical sectors.
In conclusion, 3-Amino-6-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS: 1805336-44-0) represents a versatile scaffold with dual applicability in drug discovery and agrochemical innovation. Ongoing research aims to expand its therapeutic indices and environmental safety, underscoring its value in interdisciplinary research. Future directions include structure-activity relationship (SAR) studies to optimize its pharmacological properties and explore untapped biological targets.
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